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Compound of Interest

Compound Name: Roselipin 2A

Cat. No.: B15574222

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the biological activity of Roselipin 2A, a
natural glycolipid isolated from the marine fungus Gliocladium roseum KF-1040. This document
collates available quantitative data, details experimental methodologies, and visualizes key
pathways to facilitate further research and drug development efforts.

Core Biological Activity: Inhibition of Diacylglycerol
Acyltransferase (DGAT)

Roselipin 2A is a member of the roselipin family of compounds, which have been identified as
inhibitors of diacylglycerol acyltransferase (DGAT).[1][2][3][4] DGAT is a crucial enzyme in the
triglyceride synthesis pathway, making it a potential therapeutic target for metabolic disorders.
The chemical structure of Roselipin 2A is characterized as the 6"-O-acetyl derivative of
Roselipin 1A, with a chemical formula of C42H74015.[5][6]

Quantitative Data: DGAT Inhibition

The inhibitory activity of the roselipin family against DGAT has been quantified, with IC50
values providing a measure of their potency.
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Compound Family Target Enzyme Source of Enzyme IC50 Value (pM)
Diacylglycerol
Roselipins (1A, 1B, yiay ) )
27, 28) Acyltransferase Rat liver microsomes 15 - 22[1][2][3][4]
’ (DGAT)

Secondary Biological Activity: Antimicrobial Effects

In addition to its enzymatic inhibition, the roselipin family has demonstrated antimicrobial

properties.

Quantitative Data: Antimicrobial Activity

Roselipins have been shown to possess activity against certain fungal species.[1][3][4]

Compound Family Target Organism Type of Activity
Roselipins Saccharomyces cerevisiae Antimicrobial[1][3][4]
Roselipins Aspergillus niger Antimicrobial[1][3][4]

Note: Specific quantitative data such as Minimum Inhibitory Concentration (MIC) for Roselipin
2A against these organisms are not detailed in the currently available literature.

Experimental Protocols

Detailed experimental protocols are crucial for the replication and extension of research
findings. The following sections outline the general methodologies employed for the key
experiments cited.

Diacylglycerol Acyltransferase (DGAT) Inhibition Assay

The inhibitory effect of roselipins on DGAT activity was assessed using an enzyme assay
system with rat liver microsomes.[2] While the specific, detailed protocol for the roselipin
studies is not publicly available, a general methodology for such an assay is presented below.
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Microsome Preparation

(Homogenize rat liver in buffea

\
[Centrifuge to remove debris)

\

@Itracentrifuge supernatant to pellet microsomes)

\

[Resuspend microsomes in buffea

Enzym‘ ; Assay

Prepare reaction mixture:
- Microsomal protein
- Buffer (e.g., Tris-HCI)
- Substrates (e.g., [14C]Joleoyl-CoA, 1,2-diacylglycerol)
- Test compound (Roselipin 2A) or vehicle

\ 4

Incubate at 37°C

A4

[Stop reaction (e.g., with isopropanol/heptane/water)

A4

Extract lipids

\
(Separate lipids by TLC)

\
@uantify radiolabeled triacylglyceroD
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Data A‘;lalysis

(Calculate percentage of DGAT inhibitiorD

\
G’Iot dose-response curve)

\
(Determine IC50 value)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Unveiling the Bioactivity of Roselipin 2A: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15574222#roselipin-2a-biological-activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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